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Introduction
The intricate dance between a host and a pathogen often dictates the outcome of an infection.

A key cellular process that plays a pivotal role in this interaction is autophagy, a fundamental

mechanism for the degradation and recycling of cellular components. Pathogens can be

targeted and eliminated by autophagy (a process termed xenophagy), but many successful

pathogens have evolved strategies to evade or even hijack this pathway for their own

replication and survival.

LC3in-C42 is a novel, potent, and cell-active covalent inhibitor of Microtubule-associated

protein light chain 3 (LC3) A and B, key proteins in the autophagy pathway.[1] With a reported

IC50 of 7.6 nM, LC3in-C42 offers a powerful tool for dissecting the precise role of autophagy in

host-pathogen interactions.[1] By selectively inhibiting the protein-protein interactions of LC3,

LC3in-C42 allows researchers to probe the consequences of a dysfunctional autophagy

pathway on pathogen replication, host immune responses, and overall disease pathogenesis.

These application notes provide a comprehensive overview of how LC3in-C42 can be utilized

in studying host-pathogen interactions, complete with detailed protocols adapted from

established research using other autophagy inhibitors, and quantitative data to illustrate

expected outcomes.
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Mechanism of Action of LC3in-C42
LC3in-C42 is a covalent inhibitor that specifically targets LC3A and LC3B. Its mechanism

revolves around the disruption of essential protein-protein interactions (PPIs) that are critical for

the formation of autophagosomes and the recruitment of cargo for degradation. By covalently

modifying LC3, LC3in-C42 effectively blocks the autophagy process.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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